Cas no 761369-65-7 (2-amino-1-(6-bromopyridin-3-yl)ethan-1-one)

• Product Name: 2-amino-1-(6-bromopyridin-3-yl)ethan-1-one
• CAS No: 761369-65-7
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 6364158
• PubChem ID: 10656299
• Update Time: 2025-06-13

2-amino-1-(6-bromopyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(6-bromopyridin-3-yl)ethan-1-one
• Ethanone, 2-amino-1-(6-bromo-3-pyridinyl)-
• 761369-65-7
• EN300-1911595

• Inchi： 1S/C7H7BrN2O/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4H,3,9H2
• InChI Key： NBHQWOSNOKQWKX-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Br)N=C1)CN

Computed Properties

• Exact Mass: 213.97418g/mol
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.604±0.06 g/cm3(Predicted)
• Boiling Point: 365.8±37.0 °C(Predicted)
• pka: 6.27±0.29(Predicted)

Additional information on 2-amino-1-(6-bromopyridin-3-yl)ethan-1-one

Comprehensive Overview of 2-amino-1-(6-bromopyridin-3-yl)ethan-1-one (CAS No. 761369-65-7)

2-amino-1-(6-bromopyridin-3-yl)ethan-1-one, with the CAS number 761369-65-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a 6-bromopyridin-3-yl moiety coupled with an aminoethyl ketone group, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "2-amino-1-(6-bromopyridin-3-yl)ethanone synthesis" or "CAS 761369-65-7 applications", highlighting its relevance in modern chemistry.

The structural uniqueness of 2-amino-1-(6-bromopyridin-3-yl)ethan-1-one lies in its bromopyridine core, which is known for its electron-withdrawing properties. This characteristic makes it a valuable building block in designing heterocyclic compounds, a hot topic in drug discovery. Recent trends in AI-driven molecular design and green chemistry have further amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Searches for "bromopyridine derivatives in medicinal chemistry" or "eco-friendly synthesis of amino ketones" reflect this growing focus.

In the context of pharmaceutical applications, 2-amino-1-(6-bromopyridin-3-yl)ethan-1-one serves as a precursor for kinase inhibitors and central nervous system (CNS) targeting agents. Its amino ketone functionality allows for further derivatization, enabling the creation of compounds with enhanced bioavailability. Queries like "CNS drug intermediates" or "kinase inhibitor scaffolds" are frequently associated with this compound, underscoring its role in addressing unmet medical needs.

From an agrochemical perspective, this compound's 6-bromopyridine unit is instrumental in developing crop protection agents. With global concerns about food security and sustainable agriculture, researchers are exploring novel ways to integrate such intermediates into next-generation pesticides. Popular search terms like "bromopyridine in agrochemicals" or "green pesticide synthesis" highlight this intersection of chemistry and environmental stewardship.

The synthetic versatility of CAS 761369-65-7 also extends to material science, where its aromatic bromine group facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig. These reactions are pivotal for creating organic electronic materials, a field gaining traction due to advancements in flexible electronics and optoelectronic devices. Searches for "bromopyridine in OLEDs" or "Pd-catalyzed coupling reactions" often lead back to discussions about this compound's utility.

Quality control and analytical characterization of 2-amino-1-(6-bromopyridin-3-yl)ethan-1-one are critical for ensuring its efficacy in downstream applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed, as evidenced by search queries like "purity analysis of CAS 761369-65-7". The compound's stability under various conditions is another area of interest, particularly for industrial-scale production.

In summary, 2-amino-1-(6-bromopyridin-3-yl)ethan-1-one (761369-65-7) is a multifaceted intermediate with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its alignment with contemporary research trends—such as AI-assisted drug design, sustainable chemistry, and high-performance materials—ensures its continued relevance. For those exploring "bromopyridine-based intermediates" or "specialty chemical suppliers", this compound represents a compelling case study in innovation and utility.